Cas no 1208081-93-9 (1-tert-Butoxycarbonylpiperazine-4-carboxamimidinium Acetate)

• Product Name: 1-tert-Butoxycarbonylpiperazine-4-carboxamimidinium Acetate
• CAS No: 1208081-93-9
• MF: C₁₂H₂₄N₄O₄
• MW: 288.343362808228
• MDL: MFCD11052389
• CID: 1068529
• PubChem ID: 50998881
• Update Time: 2025-04-20

1-tert-Butoxycarbonylpiperazine-4-carboxamimidinium Acetate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyloxycarbonyl-4-carbamimidoyl-piperazine acetate
• 1-tert-Butoxycarbonylpiperazine-4-carboxamimidinium acetate
• tert-Butyl4-carbamimidoylpiperazine-1-carboxylateacetate
• 1-tert-Butoxycarbonyl-4-carbamimidoylpiperazine acetate
• 1-TERT-BUTYLOXYCARBONYL-4-CARBAMIMIDOYLPIPERAZINE ACETATE
• CS-0334998
• MFCD11052389
• AKOS015837971
• acetic acid; tert-butyl 4-carbamimidoylpiperazine-1-carboxylate
• A906811
• CS-10198
• tert-Butyl 4-carbamimidoylpiperazine-1-carboxylate acetate
• acetic acid;tert-butyl 4-carbamimidoylpiperazine-1-carboxylate
• 1208081-93-9
• 1-tert-Butoxycarbonylpiperazine-4-carboxamimidinium Acetate

• MDL： MFCD11052389
• Inchi： 1S/C10H20N4O2.C2H4O2/c1-10(2,3)16-9(15)14-6-4-13(5-7-14)8(11)12;1-2(3)4/h4-7H2,1-3H3,(H3,11,12);1H3,(H,3,4)
• InChI Key： MRAZWBUECOOVOC-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(=N)N)CC1)=O)C(C)(C)C.OC(C)=O

Computed Properties

• Exact Mass: 288.17975526g/mol
• Monoisotopic Mass: 288.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

1-tert-Butoxycarbonylpiperazine-4-carboxamimidinium Acetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives